Cas no 920504-00-3 ((4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane))

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) structure

920504-00-3 structure

Product Name:(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)

CAS No:920504-00-3

MF:C₃₁H₅₄S₂Sn₂

MW:728.310465335846

MDL:MFCD27923077

CID:1090217

PubChem ID:44203213

Update Time:2025-09-28

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

- (4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)
- 4,4-bis(2-ethylhexyl)-4H-cyclopenta-[2,1-b:3,4-b']dithiophene
- 1,1′-[4,4-Bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b′]dithiophene-2,6-diyl]bis[1,1,1-trimethylstannane] (ACI)
- 4,4-Bis(2-ethylhexyl)-2,6-bis(trimethylstannyl)-4H-cyclopenta-[2,1-b
- 3,4-b′]dithiophene
- 4,4-Bis(2-ethylhexyl)-2,6-bis(trimethylstannyl)-4H-cyclopenta[2,1-b:3,4-b]dithiophene
- 4,4-Bis(2-ethylhexyl)-2,6-bis(trimethylstannyl)-4H-cyclopenta[2,1-b:3,4-b′]dithiophene
- 4,4-Bis-(2-ethylhexyl)-2,6-bis-trimethylstannyl-4H-cyclopenta[2,1-b
- [4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']bisthiene-2,6-diyl]bis(trimethylstannane)
- 4,4-bis(2-ethylhexyl)-2,6-bis(trimethylstannyl)-4h-cyclopenta-[2,1-b:3,4-b']dithiophene
- [7,7-BIS(2-ETHYLHEXYL)-10-(TRIMETHYLSTANNYL)-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAEN-4-YL]TRIMETHYLSTANNANE
- DTXSID10657887
- ZXOMLXYQGDCJAQ-UHFFFAOYSA-N
- [7,7-bis(2-ethylhexyl)-10-trimethylstannyl-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraen-4-yl]-trimethylstannane
- SCHEMBL1172918
- 920504-00-3
- (4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)
- 4,4-Bis(2-ethylhexyl)-2,6-bis(trimethylstannyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene
- F75852
- MDL： MFCD27923077
- Inchi： 1S/C25H36S2.6CH3.2Sn/c1-5-9-11-19(7-3)17-25(18-20(8-4)12-10-6-2)21-13-15-26-23(21)24-22(25)14-16-27-24;;;;;;;;/h13-14,19-20H,5-12,17-18H2,1-4H3;6*1H3;;
- InChI Key： ZXOMLXYQGDCJAQ-UHFFFAOYSA-N
- SMILES： S1C([Sn](C)(C)C)=CC2=C1C1=C(C2(CC(CCCC)CC)CC(CCCC)CC)C=C([Sn](C)(C)C)S1

Computed Properties

Exact Mass: 736.21800
Monoisotopic Mass: 730.17110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 35
Rotatable Bond Count: 12
Complexity: 595
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 0.00000
LogP: 11.73080

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B958286-100mg	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	100mg	￥406.80	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B958286-250mg	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	250mg	￥697.50	2022-10-10
Alichem	A169005744-1g	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	1g	$1115.88	2023-08-31
eNovation Chemicals LLC	D282058-1g	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	97%	1g	$510	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1686562-100mg	DTC26-2Sn	920504-00-3	98%	100mg	￥554.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1686562-1g	DTC26-2Sn	920504-00-3	98%	1g	￥2857.00	2024-04-25
Ambeed	A494583-100mg	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	100mg	$79.0	2025-04-15
Ambeed	A494583-250mg	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	250mg	$132.0	2025-04-15
Ambeed	A494583-1g	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	95%	1g	$341.0	2025-04-15
eNovation Chemicals LLC	D282058-100mg	(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)	920504-00-3	97%	100mg	$180	2025-02-27

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Production Method

Production Method 1

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C; -78 °C → rt; 3 h, rt
1.2 Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Solution-state doping-assisted molecular ordering and enhanced thermoelectric properties of an amorphous polymer

Suh, Eui Hyun; Jeong, Moon-Ki; Lee, Kyumin; Jeong, WonJo; Jang, Jaeyoung ; et al, International Journal of Energy Research, 2021, 45(15), 21540-21551

Production Method 2

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C; -78 °C → rt; 1 h, rt
1.2 Solvents: Tetrahydrofuran ; -78 °C; overnight, rt

Reference

: Synthesis, characterization and photovoltaic properties of poly(cyclopentadithiophene-alt-isoindigo)

Ho, Chun-Chih; Chang, Sheng-Yung; Huang, Tzu-Chia; Chen, Chien-Ann; Liao, Hsueh-Chung; et al, Polymer Chemistry, 2013, 4(20), 5351-5360

Production Method 3

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C; -78 °C → rt; 1 h, rt
1.2 Solvents: Tetrahydrofuran ; -78 °C; overnight, rt

Reference

: Synthesis and side chain effect on optoelectronic properties of isoindigo-based low band gap polymers

Huang, Tzu-Chia; Ho, Chun-Chih; Chen, Chien-An; Su, Wei-Fang, PMSE Preprints, 2012, ,

Production Method 4

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 40 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 40 min, -78 °C

Reference

: Manufacture of high-purity fused polycyclic aromatic compounds, conjugated polymers manufactured from them, photoelectric converters using conjugated polymers, solar cells, and solar cell modules

, World Intellectual Property Organization, , ,

Production Method 5

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C; -78 °C → rt; 2 h, rt; rt → -78 °C
1.2 -78 °C; -78 °C → rt; overnight, rt

Reference

: Langmuir and Langmuir-Blodgett films of low-bandgap polymers

Braunger, Maria L. ; Assuncao da Silva, Edilene; Awada, Hussein; de Oliveira, Vinicius J. R.; Silva, Hugo Santos; et al, Polymer International, 2018, 67(8), 1028-1034

Production Method 6

1066-45-1

365547-21-3

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether ; -78 °C; 1 h, -78 °C
1.2 -78 °C → rt; overnight, rt

Reference

: D-A polymers for fluorescence/photoacoustic imaging and characterization of their photothermal properties

Zhu, Yaowei; Gu, Chuantao; Miao, Yawei; Yu, Bing; Shen, Youqing; et al, Journal of Materials Chemistry B: Materials for Biology and Medicine, 2019, 7(42), 6576-6584

Production Method 7

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C; 3 h, -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 Solvents: Hexane ; -78 °C; -78 °C → rt; 20 h, rt

Reference

: Panchromatic Conjugated Polymers Containing Alternating Donor/Acceptor Units for Photovoltaic Applications

Zhu, Zhengguo; Waller, David; Gaudiana, Russell; Morana, Mauro; Muehlbacher, David; et al, Macromolecules (Washington, 2007, 40(6), 1981-1986

Production Method 8

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; rt; rt → -78 °C; 30 min, -78 °C; -78 °C; 30 min, -78 °C; -78 °C → rt; 2 h, rt
1.2 rt → -78 °C; -78 °C; 30 min, -78 °C; -78 °C → rt; > 2 h, rt

Reference

: Dioxidephenanthrothiadiazole polymer as an electroluminescent material for LED and photovoltaic device

, Korea, , ,

Production Method 9

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 Solvents: Hexane ; -78 °C; -78 °C → rt; overnight, rt

Reference

: Synthesis and photovoltaic properties of new near infrared absorption polymers based on C and N-bridged dithiophene and diketopyrrolopyrrole units

Deng, Dan; Gu, Li, Journal of Materials Science: Materials in Electronics, 2013, 24(8), 3029-3035

Production Method 10

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 40 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 40 min, -78 °C

Reference

: Method for producing conjugated polymers, photoelectric conversion elements, solar cells, and solar cell modules thereof

, World Intellectual Property Organization, , ,

Production Method 11

365547-20-2

594-27-4

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; -78 °C → rt; 2 h, rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ; 20 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Water ; rt

Reference

: Compounds containing electron rich and electron deficient regions and their use in organic electronic applications

, World Intellectual Property Organization, , ,

Production Method 12

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Pentane , Tetrahydrofuran ; 15 min, -78 °C; 1 h, -78 °C; 3 h, rt
1.2 Solvents: Pentane ; 5 min, -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt

Reference

: A regioregular conjugated polymers which exhibit selected optical/or electrical properties

, United States, , ,

Production Method 13

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether ; -78 °C; 1 h, -78 °C
1.2 -78 °C → rt; overnight, rt

Reference

: Method for regulating and controlling short-wave near infrared fluorescence of D-A type conjugated polymer

, China, , ,

Production Method 14

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 1 h, -78 °C
1.2 17 h, rt

Reference

: Benzobis(thiadiazole)-based alternating copolymer and an organic electronic device and an organic thin-film transistor thereof

, United States, , ,

Production Method 15

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C; 2 h, -78 °C → rt; rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; 17 h, rt
1.3 Reagents: Water ; rt

Reference

: Photovoltaic Performance of Polymers Based on Dithienylthienopyrazines Bearing Thermocleavable Benzoate Esters

Helgesen, Martin; Krebs, Frederik C., Macromolecules (Washington, 2010, 43(3), 1253-1260

Production Method 16

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C

Reference

: Side-Chain Engineering of Nonfullerene Acceptors for Near-Infrared Organic Photodetectors and Photovoltaics

Lee, Jaewon; Ko, Seo-Jin; Lee, Hansol; Huang, Jianfei; Zhu, Ziyue; et al, ACS Energy Letters, 2019, 4(6), 1401-1409

Production Method 17

1066-45-1

365547-21-3

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 -78 °C → rt; 1 h, rt
1.3 Solvents: Water ; rt

Reference

: Bisthienocyclopentadiene-fluorinated quinoxaline conjugated polymer

, China, , ,

Production Method 18

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; overnight, rt
1.3 Reagents: Water

Reference

: Semi-transparent low-donor content organic solar cells employing cyclopentadithiophene-based conjugated molecules

Lee, Jungho; Hernandez, Jeff L.; Pelse, Ian; Reynolds, John R.; Yang, Changduk, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2018, 6(39), 10532-10537

Production Method 19

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C; -78 °C → rt; 3 h, rt; rt → -78 °C
1.2 Solvents: Hexane ; -78 °C; -78 °C → rt; 16 h, rt

Reference

: Synthesis and Photovoltaic Properties of Cyclopentadithiophene-Based Low-Bandgap Copolymers That Contain Electron-Withdrawing Thiazole Derivatives

Jung, In Hwan; Yu, Jinyoung; Jeong, Eunjae; Kim, Jinseck; Kwon, Sooncheol; et al, Chemistry - A European Journal, 2010, 16(12), 3743-3752

Production Method 20

1066-45-1

365547-20-2

920504-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C; -78 °C → rt; 3 h, rt; rt → -78 °C
1.2 Solvents: Hexane ; -78 °C; -78 °C → rt; 16 h, rt
1.3 Reagents: Water ; rt

Reference

: Synthesis and characterization of cyclopentadithiophene-based low bandgap copolymers containing electron-deficient benzoselenadiazole derivatives for photovoltaic devices

Jung, In Hwan; Kim, Hoyeon; Park, Moo-Jin; Kim, Bongjun; Park, Jong-Hwa; et al, Journal of Polymer Science, 2010, 48(6), 1423-1432

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Raw materials

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Preparation Products

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) (920504-00-3)

(4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:920504-00-3)2,6-Bis(triMethyltin)-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene

Order Number:sfd22828

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

920504-00-3 ((4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:920504-00-3)2,6-Bis(triMethyltin)-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene

Purity:99.9%

Quantity:200kg

Price ($):Inquiry